Cas no 1805425-03-9 (Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate)

• Product Name: Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate
• CAS No: 1805425-03-9
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4809341
• Update Time: 2025-05-21

Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-3-18-9(16)5-8-7(12)4-6(10(13)14)11(15-8)17-2/h4,10H,3,5H2,1-2H3
• InChI Key： HPIKLOQGYYAEQB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(N=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate

Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate: A Comprehensive Overview

The compound Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate, identified by the CAS registry number CAS No. 1805425-03-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate comprises a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 5, and a methoxy group at position 6. The acetate ester group is attached at position 2 of the pyridine ring, providing additional functional diversity to the molecule. This substitution pattern contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups like bromine and difluoromethyl in Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate enhances its ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts acylation, and esterification. The specific route may vary depending on the availability of starting materials and desired stereochemical outcomes.

From an application standpoint, Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate has shown potential in agrochemicals as well. Its ability to modulate enzyme activity suggests its utility in developing new herbicides or insecticides with improved efficacy and reduced environmental impact.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles and toxicity of compounds like Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate with greater accuracy. These insights are crucial for guiding preclinical studies and optimizing drug candidates for therapeutic use.

In conclusion, the compound Ethyl 3-bromo-5-(difluoromethyl)-6-methoxypyridine-2-acetate represents a valuable addition to the arsenal of pyridine derivatives available for research and development. Its unique structure, coupled with emerging insights from cutting-edge research methodologies, positions it as a key player in advancing both pharmaceutical and agricultural sciences.